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Compound of Interest

Compound Name: 4-Oxocyclohexanecarbonitrile

Cat. No.: B057107 Get Quote

Essential Safety and Handling Guide for 4-
Oxocyclohexanecarbonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Oxocyclohexanecarbonitrile in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 4-Oxocyclohexanecarbonitrile

CAS Number: 34916-10-4

Molecular Formula: C₇H₉NO

Molecular Weight: 123.15 g/mol

Hazard Identification and Safety Precautions
4-Oxocyclohexanecarbonitrile is classified as a harmful chemical.[1][2] All personnel must be

thoroughly trained in handling hazardous materials before working with this compound.

Primary Hazards:
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Harmful if swallowed.[1][2]

Harmful in contact with skin.[1]

Harmful if inhaled.[1]

May cause eye and skin irritation.[3]

Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.[4]

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Personal Protective Equipment (PPE)
The following table outlines the required personal protective equipment for handling 4-
Oxocyclohexanecarbonitrile.
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PPE Category Specification

Hand Protection

Chemical-resistant nitrile gloves.[5][6][7][8]

Nitrile provides a reliable barrier against a wide

range of chemicals, including solvents and

acids.[6][9]

Eye Protection
Safety goggles or a face shield that meets EN

166 standards.[3]

Skin and Body
A laboratory coat or chemical-resistant apron.

Long-sleeved clothing is mandatory.[4]

Respiratory

To be handled in a chemical fume hood.[1] If a

fume hood is not available, a NIOSH/MSHA or

European Standard EN 136 approved respirator

should be used.[3]

Operational Plan: Step-by-Step Handling Procedure
This protocol details the safe handling of 4-Oxocyclohexanecarbonitrile during a typical

laboratory experiment.

1. Preparation:

Ensure the chemical fume hood is operational and certified.
Don all required PPE as specified in the table above.
Prepare all necessary equipment and reagents before handling the compound.
Have an emergency spill kit readily accessible.

2. Handling and Use:

Conduct all manipulations of 4-Oxocyclohexanecarbonitrile, including weighing and
transferring, within the chemical fume hood to minimize inhalation exposure.[1]
Avoid direct contact with skin and eyes.[10]
Use appropriate tools (spatulas, scoops) for handling the solid material.
Keep containers of 4-Oxocyclohexanecarbonitrile tightly closed when not in use.[1]

3. In Case of Exposure:
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Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[1] Seek medical attention if irritation persists.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. Seek
immediate medical attention.
Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-Oxocyclohexanecarbonitrile and associated waste is critical to prevent

environmental contamination and ensure safety.

1. Waste Segregation:

Solid Waste: All disposable materials contaminated with 4-Oxocyclohexanecarbonitrile
(e.g., gloves, weighing paper, paper towels) should be collected in a designated, labeled,
and sealed hazardous waste container.
Liquid Waste: Solutions containing 4-Oxocyclohexanecarbonitrile should be collected in a
separate, clearly labeled hazardous waste container. Do not mix with other incompatible
waste streams.
Unused Product: Unwanted or expired 4-Oxocyclohexanecarbonitrile should be disposed
of in its original container, properly sealed and labeled as hazardous waste.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"4-Oxocyclohexanecarbonitrile," and the associated hazards (e.g., "Toxic," "Harmful").

3. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area away
from incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of hazardous waste through a certified waste disposal
service, following all local, state, and federal regulations.[1]
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Workflow for Handling 4-
Oxocyclohexanecarbonitrile
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Workflow for Handling 4-Oxocyclohexanecarbonitrile

Preparation
- Verify fume hood

- Don PPE
- Prepare materials

Handling
- Work in fume hood

- Avoid contact
- Keep container closed

Waste Segregation
- Solid Waste
- Liquid Waste

- Unused Product

Exposure Event

If exposure occurs

Waste Labeling
- 'Hazardous Waste'

- Chemical Name
- Hazard Symbols

Waste Storage
- Designated Area

- Ventilated & Secure

Final Disposal
- Certified Service

- Follow Regulations

First Aid Measures
- Skin: Wash 15 min
- Eyes: Flush 15 min
- Inhalation: Fresh air

- Ingestion: Do not vomit

Seek Medical Attention

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b057107?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the safe handling and disposal workflow for 4-
Oxocyclohexanecarbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Oxo-cyclohexanecarbonitrile | CAS#:34916-10-4 | Chemsrc [chemsrc.com]

2. 34916-10-4 Cas No. | 4-Oxocyclohexanecarbonitrile | Apollo [store.apolloscientific.co.uk]

3. fishersci.co.uk [fishersci.co.uk]

4. documents.thermofisher.com [documents.thermofisher.com]

5. glovesnstuff.com [glovesnstuff.com]

6. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens - PPS Gloves
[ppsgloves.com]

7. WHAT DO NITRILE GLOVES PROTECT US AGAINST? - S&S Glove [ssglove.vn]

8. business.medtecs.com [business.medtecs.com]

9. gpisupply.com [gpisupply.com]

10. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Oxocyclohexanecarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057107#personal-protective-equipment-for-handling-
4-oxocyclohexanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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